Cas no 868978-80-7 (4-bromo-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzene-1-sulfonamide)

• Product Name: 4-bromo-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzene-1-sulfonamide
• CAS No: 868978-80-7
• MF: C₁₆H₁₆BrN₃O₂S
• MW: 394.286141395569
• CID: 5853865
• PubChem ID: 18561356
• Update Time: 2025-11-06

4-bromo-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-N-[2-(7-methylimidazo[1,2-a]pyridin-2-yl)ethyl]benzenesulfonamide
• SR-01000909333
• AKOS016564707
• 4-bromo-N-(2-(7-methylimidazo[1,2-a]pyridin-2-yl)ethyl)benzenesulfonamide
• ZINC03854263
• F1840-0073
• 868978-80-7
• SR-01000909333-1
• 4-bromo-N-(2-{7-methylimidazo[1,2-a]pyridin-2-yl}ethyl)benzene-1-sulfonamide
• 4-bromo-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzene-1-sulfonamide

• Inchi： 1S/C16H16BrN3O2S/c1-12-7-9-20-11-14(19-16(20)10-12)6-8-18-23(21,22)15-4-2-13(17)3-5-15/h2-5,7,9-11,18H,6,8H2,1H3
• InChI Key： MZHDSJABSRPMCZ-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2=CN3C(=N2)C=C(C)C=C3)(=O)=O)=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 393.01466g/mol
• Monoisotopic Mass: 393.01466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-bromo-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzene-1-sulfonamide

Recent Advances in the Study of 4-bromo-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzene-1-sulfonamide (CAS: 868978-80-7)

The compound 4-bromo-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzene-1-sulfonamide (CAS: 868978-80-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique imidazopyridine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models of disease.

One of the key areas of investigation has been the role of this compound in targeting specific signaling pathways involved in inflammatory and oncogenic processes. Researchers have demonstrated that 4-bromo-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzene-1-sulfonamide exhibits potent inhibitory activity against certain kinases and sulfotransferases, which are critical in the regulation of cellular proliferation and immune responses. Structural-activity relationship (SAR) studies have further refined the understanding of how modifications to the imidazopyridine core and sulfonamide moiety influence binding affinity and selectivity.

In a recent publication in the Journal of Medicinal Chemistry, a team of researchers reported the synthesis and evaluation of a series of analogs derived from 4-bromo-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzene-1-sulfonamide. The study highlighted the compound's ability to disrupt the interaction between a specific protein target and its downstream effectors, leading to attenuated signaling in cancer cell lines. Notably, the lead compound demonstrated favorable bioavailability and minimal off-target effects in in vivo models, suggesting its potential as a candidate for further development.

Another significant advancement comes from a collaborative study published in Bioorganic & Medicinal Chemistry Letters, which explored the compound's application in neurodegenerative diseases. The researchers found that 4-bromo-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzene-1-sulfonamide could cross the blood-brain barrier and exhibit neuroprotective effects in models of Alzheimer's disease. This finding opens new avenues for the development of sulfonamide-based therapeutics targeting central nervous system disorders.

Despite these promising results, challenges remain in the clinical translation of 4-bromo-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzene-1-sulfonamide. Issues such as metabolic stability, potential toxicity, and formulation optimization need to be addressed in future studies. Ongoing research is also focusing on the compound's synergistic effects with existing therapies, which could enhance its therapeutic index and broaden its application spectrum.

In conclusion, the recent studies on 4-bromo-N-(2-{7-methylimidazo1,2-apyridin-2-yl}ethyl)benzene-1-sulfonamide (CAS: 868978-80-7) underscore its versatility and potential as a scaffold for drug discovery. The compound's ability to modulate diverse biological targets, coupled with its manageable pharmacokinetic profile, positions it as a valuable tool for both basic research and therapeutic development. Future work will likely focus on advancing this molecule through preclinical and clinical stages, with the aim of addressing unmet medical needs in oncology, inflammation, and neurology.